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For researchers, scientists, and drug development professionals, selecting the appropriate
conformal coating is critical for ensuring device reliability and longevity. Parylene F (also known
as Parylene VT-4) is a fluorinated variant of the Parylene family, offering unique thermal and
UV stability.[1][2] This guide provides an objective comparison of the gas and moisture barrier
properties of Parylene F films against other Parylene types and common conformal coatings,
supported by experimental data and standardized testing protocols.

Parylene coatings, applied via a unique chemical vapor deposition (CVD) process, create a
truly conformal, pinhole-free film, providing excellent barrier properties even at minimal
thicknesses.[3][4] This process occurs at room temperature and under vacuum, ensuring no
thermal or mechanical stress on the substrate.[2][5]

Moisture Barrier Performance: Water Vapor
Transmission Rate (WVTR)

The Water Vapor Transmission Rate (WVTR) is a key metric for evaluating a material's
effectiveness as a moisture barrier. A lower WVTR value indicates superior protection against
moisture ingress, which can otherwise lead to corrosion, electrical shorts, and device failure.[4]
[6] Among the various conformal coatings, the Parylene family consistently demonstrates the
lowest WVTR values.

Parylene F, with a WVTR of 0.28 (g-mm)/(m2-day), offers strong moisture protection.[1][6]
However, Parylene C and D exhibit even lower permeability to water vapor, making them the
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preferred choice for applications demanding the highest level of moisture resistance.[7][8] All
Parylene variants significantly outperform common liquid coatings such as epoxies,
polyurethanes, and silicones in preventing water vapor transmission.[6][9]

Comparative Data: Water Vapor Transmission Rate

(WVTR)

Material WVTR (g-mm)/(m?-day)
Parylene F (VT-4) 0.28[1][6]

Parylene C 0.08[1][8][9]

Parylene D 0.09[1][9]

Parylene AF4 (Parylene HT®) 0.22[6][9]

Parylene N 0.59[1][6][9]

Epoxy (ER) 0.94[1][6]

Polyurethane (UR) 0.93[1][6]

Silicone (SR) 0.89[6]

Note: Data presented is for standardized test conditions. Actual performance may vary based
on film thickness, deposition parameters, and environmental conditions.

Gas Barrier Performance: Gas Permeability

The ability of a coating to act as a barrier against various gases is crucial in many applications,
from protecting sensitive electronics from corrosive gases to ensuring the stability of implanted
medical devices.[8][10] Gas permeability is dependent on the specific gas and the polymer's
molecular structure.

Parylene F shows moderate permeability to oxygen.[1][7] In comparison, Parylene C offers the
best overall barrier properties against a wide range of gases, including nitrogen, oxygen, and
carbon dioxide, due to its chemical structure which features a chlorine atom on the aromatic
ring.[7][8][10] Parylene N, the most basic form of Parylene, is significantly more permeable to
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gases.[1][8][10] When compared to liquid conformal coatings, Parylenes generally provide
considerably better gas barrier performance.[7]

Comparative Data: Gas Permeability

| Material | Gas Permeability at 25°C (cc-mm)/(m2-day-atm) | | :--- | :--- | :--- | :--- | | | Nitrogen
(N2) | Oxygen (O2) | Carbon Dioxide (CO2) | | Parylene F (VT-4) | — | 16.7[1][7] | — | | Parylene C
| 0.4[8][9] | 2.8[8][9] | 3.0[8][9] | | Parylene D | 1.8[9] | 12.6[9] | 5.1[9] | | Parylene N | 3.0[8][9] |
15.4[8][9] | 84.3[8][9] | | Epoxy (ER) | 1.6[9] | 2.0 - 4.0[3][9] | 3.1[1] | | Polyurethane (UR) |
31.5[9] | 78.7[9] | 1,181[9] | | Silicone (SR) | —| 19,685[9] | 118,110[9] |

Note: "-" indicates data not readily available in the searched sources.

Experimental Protocols

The permeability data presented is derived from standardized test methods established by
ASTM International. Adherence to these protocols ensures that the data is reliable and
comparable across different materials and laboratories.

Moisture Permeability Testing: ASTM E96

The Water Vapor Transmission Rate (WVTR) is determined according to ASTM E96.[11] This
standard outlines two primary methods for measuring the rate of water vapor movement
through permeable and semipermeable materials like plastic films.[12][13]

» Desiccant Method (Procedure A): A test specimen is sealed over a dish containing a
desiccant, such as calcium chloride.[14] This assembly is then placed in a controlled
atmosphere with a specific temperature and humidity. A vapor pressure gradient is created,
driving water vapor through the material into the dish. The rate of transmission is calculated
by periodically weighing the dish to measure the amount of moisture absorbed by the
desiccant over time.[12][14][15]

o Water Method (Procedure B): This method is similar, but the dish contains distilled water
instead of a desiccant.[14] The assembly is placed in a controlled environment, and the rate
of water vapor movement out of the dish is determined by periodic weighings to measure the
weight loss over time.[12][15]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://hzo.com/coatings/parylene-coating/properties/
https://www.physics.rutgers.edu/~podzorov/parylene%20properties.pdf
https://www.ellsworth.com/globalassets/literature-library/manufacturer/vsi-parylene/updated_vsi-parylene-brochure---parylene-in-your-prodcut.pdf
https://vsiparylene.com/resources/parylene-properties/
https://hzo.com/coatings/parylene-coating/properties/
https://vsiparylene.com/resources/parylene-properties/
https://www.physics.rutgers.edu/~podzorov/parylene%20properties.pdf
https://nrf.aux.eng.ufl.edu/_files/documents/176.pdf
https://www.physics.rutgers.edu/~podzorov/parylene%20properties.pdf
https://nrf.aux.eng.ufl.edu/_files/documents/176.pdf
https://www.physics.rutgers.edu/~podzorov/parylene%20properties.pdf
https://nrf.aux.eng.ufl.edu/_files/documents/176.pdf
https://nrf.aux.eng.ufl.edu/_files/documents/176.pdf
https://nrf.aux.eng.ufl.edu/_files/documents/176.pdf
https://nrf.aux.eng.ufl.edu/_files/documents/176.pdf
https://www.physics.rutgers.edu/~podzorov/parylene%20properties.pdf
https://nrf.aux.eng.ufl.edu/_files/documents/176.pdf
https://www.physics.rutgers.edu/~podzorov/parylene%20properties.pdf
https://nrf.aux.eng.ufl.edu/_files/documents/176.pdf
https://www.physics.rutgers.edu/~podzorov/parylene%20properties.pdf
https://nrf.aux.eng.ufl.edu/_files/documents/176.pdf
https://nrf.aux.eng.ufl.edu/_files/documents/176.pdf
https://paryleneengineering.com/barrier-properties-of-parylene/
https://nrf.aux.eng.ufl.edu/_files/documents/176.pdf
https://hzo.com/coatings/parylene-coating/properties/
https://nrf.aux.eng.ufl.edu/_files/documents/176.pdf
https://nrf.aux.eng.ufl.edu/_files/documents/176.pdf
https://nrf.aux.eng.ufl.edu/_files/documents/176.pdf
https://nrf.aux.eng.ufl.edu/_files/documents/176.pdf
https://nrf.aux.eng.ufl.edu/_files/documents/176.pdf
https://icc-es.org/testing/astm-e96/
https://blog.ansi.org/ansi/explaining-water-vapor-testing-astm-e96/
https://ipstesting.com/find-a-test/astm-test-methods/astm-e-96/
https://darongtester.com/water-vapor-transmission-test-astm-e96/
https://blog.ansi.org/ansi/explaining-water-vapor-testing-astm-e96/
https://darongtester.com/water-vapor-transmission-test-astm-e96/
https://www.rmax.com/blog/astm-e96
https://darongtester.com/water-vapor-transmission-test-astm-e96/
https://blog.ansi.org/ansi/explaining-water-vapor-testing-astm-e96/
https://www.rmax.com/blog/astm-e96
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

4 )

Sample Preparation

Seal specimen to dish

Test Specimen

Test Methods

Method A: Desiccant Method Method B: Water Method

(Dish contains distilled water)

. ;

Place Assembly in
Controlled Test Chamber
(Temp & Humidity)

(Dish contains desiccant)

onitor weight change
over time

Periodic Weighing
of Assembly

Calculate WVTR
(g/m2-day)

Click to download full resolution via product page

Experimental workflow for ASTM E96 Water Vapor Transmission Rate (WVTR) testing.

Gas Permeability Testing: ASTM D1434
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Gas permeability characteristics of plastic films are determined using the methods outlined in
ASTM D1434.[16][17] This standard describes procedures for measuring the steady-state rate
of gas transmission through a plastic specimen.[18][19]

The general principle involves placing the test film as a barrier between two chambers in a gas
transmission cell.[18] One chamber is filled with the test gas (e.g., N2, O2) at a known, constant
pressure, while the other chamber is at a lower pressure.[20] The rate at which the gas
permeates through the film is then measured.

e Manometric Method: In this method, the lower-pressure chamber is initially evacuated. The
rate of gas transmission is determined by measuring the increase in pressure in this
chamber over time as gas permeates through the film.[18][20]

» Volumetric Method: For this method, the lower-pressure chamber is kept at a constant
pressure (often near atmospheric). The volume of gas that permeates through the specimen
is measured over a specific period to determine the transmission rate.[18][20]
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Factors influencing the barrier properties of conformal coatings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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